((2R)-2-phenylpropyl)[(methylethyl)sulfonyl]amine

• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol
• IUPAC Name: N-[(2R)-2-phenylpropyl]propane-2-sulfonamide
• InChI: InChI=1S/C12H19NO2S/c1-10(2)16(14,15)13-9-11(3)12-7-5-4-6-8-12/h4-8,10-11,13H,9H2,1-3H3/t11-/m0/s1
• InChI Key: HIYDOWJVBIJBQF-NSHDSACASA-N
• Isomeric SMILES: C[C@@H](CNS(=O)(=O)C(C)C)C1=CC=CC=C1
• Canonical SMILES: CC(C)S(=O)(=O)NCC(C)C1=CC=CC=C1

Description

((2R)-2-phenylpropyl)[(methylethyl)sulfonyl]amine is a useful research compound. Its molecular formula is C12H19NO2S and its molecular weight is 241.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenyl-propylamine HCl salt (1.0 g, 5.8 mmol), DMAP (35 mg, 0.3 mmol) and Et3N (1.77 g, 17.5 mmol) in DCM (25 mL) was added propane-2-sulfonyl chloride (1.25 g, 8.7 mmol) dropwise at 0° C. The mixture was stirred at r.t. for 16 h, and was then concentrated under vacuum. The residue was partitioned between EtOAc (100 mL) and H2O (10 mL). The organic layer was separated and washed with brine (10 mL), dried over anhydrous Na2SO4, filtrated and concentrated to give an oil residue. This residue was purified with silica gel column (Hexane/EtOAc=2/1 to 1/1) to obtain the desired product (1.2 g, 86%) as a pale yellow oil. 1H NMR (600 MHz, CDCl3) δ 7.30-7.32 (m, 2H), 7.18-7.24 (m, 3H), 3.90-3.94 (m, 1H), 3.30-3.35 (m, 1H), 3.18-3.22 (m, 1H), 2.99-3.04 (m, 1H), 2.91-2.95 (m, 1H), 1.27 (d, 3H, J=7.2 Hz), 1.25 (d, H, J=7.8 Hz), 1.22 (d, 1H, J=7.2 Hz).